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Compound of Interest

Compound Name: Hexachloropropene

Cat. No.: B155961

Application Notes and Protocols for
Hexachloropropene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of

hexachloropropene. Adherence to these protocols is critical to minimize risks associated with
this hazardous chemical.

Chemical and Physical Properties

Hexachloropropene is a colorless to light yellow liquid.[1][2] It is important to be aware of its
physical and chemical properties to handle it safely.
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Property Value Reference

Molecular Formula C3Cl6 [2]

Molecular Weight 248.75 g/mol [1][2]

Appearance .Cleiar colorless to light yellow LI
liquid

Boiling Point 209-210 °C [1][2][4]

Melting Point -73°C [1][4]

Density 1.765 g/cm3 at 25°C [1112]

Vapor Density 8.59 (Air = 1.0) [1]

Solubility in Water Insoluble [3114]

o Soluble in carbon tetrachloride,
Solubility in other solvents ) [2]
ethanol, and diethyl ether

Hazard Identification and Health Effects

Hexachloropropene is a hazardous substance that can cause severe health effects.[5] It is
classified as acutely toxic and an irritant.[1]

Summary of Health Hazards:

 Inhalation: Harmful if inhaled, may cause respiratory irritation.[1][6] High exposure can lead
to a build-up of fluid in the lungs (pulmonary edema), which is a medical emergency.[5]
Symptoms can include coughing, shortness of breath, burning sensation, wheezing, and
laryngitis.[1][5]

o Skin Contact: Causes skin irritation and burns.[1][5] Can be absorbed through the skin,
increasing overall exposure.[5]

o Eye Contact: Causes serious eye irritation and burns.[1][5]

 Ingestion: Highly toxic and may be fatal if ingested.[3]
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o Other Symptoms: High exposure can cause headache, dizziness, nausea, and vomiting.[1]

[5] It may also affect the liver and kidneys.[5]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

hexachloropropene to prevent exposure.[7] PPE should be selected based on the potential

for exposure and the specific tasks being performed.[8]

PPE Category

Specifications

Rationale

Eye and Face Protection

Face shield and safety glasses
conforming to EN 166 (EU) or
NIOSH (US) standards.[1][9]

To protect against splashes
and vapors that can cause
serious eye irritation and
burns.[1][5]

Skin Protection

Chemical-resistant gloves
(solvent-resistant) and a
complete protective suit.[1][5]
Gloves must be inspected
before use and disposed of

properly after contamination.[1]

To prevent skin contact, which
can cause irritation, burns, and
systemic toxicity through
absorption.[1][5]

Respiratory Protection

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges should be
used as a backup to
engineering controls. If a
respirator is the sole means of
protection, a full-face supplied

air respirator is required.[1]

To protect against inhalation of
harmful vapors that can cause
respiratory irritation and
systemic toxicity.[1][6]

Engineering Controls and Safe Handling Protocols

Engineering controls are the most effective way to reduce exposure to hexachloropropene.[5]

Engineering Controls Protocol
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» Ventilation: All handling of hexachloropropene must be conducted in a well-ventilated area.
[9] Operations should be enclosed where possible, and local exhaust ventilation should be
used at the site of chemical release to minimize vapor concentrations in the work area.[5] A
general good ventilation rate is typically 10 air changes per hour.[6]

o Emergency Equipment: Eye wash fountains and emergency showers must be readily
available in the immediate work area.[5][6]

General Handling Protocol

e Training: All personnel must be trained on the proper handling and storage of
hexachloropropene before working with the substance.[5]

e Avoid Contact: Avoid contact with skin and eyes and inhalation of vapor or mist.[1]

o Hygiene Practices: Wash hands thoroughly after handling and before breaks.[1][6] Do not
eat, drink, or smoke in areas where hexachloropropene is handled.[9][10]

o Clothing: Contaminated work clothes should be laundered by individuals who have been
informed of the hazards.[5] Remove and wash contaminated clothing before reuse.[6]

Storage Procedures

Proper storage of hexachloropropene is crucial to prevent accidental release and maintain its
stability.

Storage Protocol

o Container: Store in a tightly closed, original container.[1][5][6] Containers that have been
opened must be carefully resealed and kept upright to prevent leakage.[1]

e Location: Store in a cool, dry, and well-ventilated area.[1][5][9] The storage area should be
locked up.[1][6]

e Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents (e.g., perchlorates, peroxides, nitrates), strong reducing agents, many amines,
nitrides, azo/diazo compounds, alkali metals, and epoxides.[1][3][4][5]
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» Labeling: Ensure all containers are clearly labeled with the contents.[11]

Emergency Procedures

In the event of a spill, leak, or exposure, the following emergency procedures must be followed
immediately.

Spill and Leak Response Protocol

o Evacuation: Evacuate all non-essential personnel from the spill area.[5] Isolate the spill or
leak area for at least 50 meters (150 feet) for liquids.[3]

o Ventilation: Ensure the area is well-ventilated.[5]

o Containment: Stop the flow of material if it can be done without risk.[6] Dike the spilled
material to prevent spreading.[6]

o Absorption: Cover the spill with a dry, inert absorbent material such as dry lime, sand, or
soda ash.[5]

o Collection: Collect the absorbed material and place it into suitable, closed containers for
disposal as hazardous waste.[5][9]

Decontamination: Wash the spill area after clean-up is complete.[5]

First Aid Measures Protocol

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][9]

o Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected skin with
large amounts of soap and water.[5] Seek medical attention if irritation occurs.[6]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and
easy to do so.[6] Seek immediate medical attention.[1]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2998.pdf
https://cameochemicals.noaa.gov/chemical/16216
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2998.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12164%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12164%20English%20SDS%20US.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2998.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2998.pdf
https://www.chemicalbook.com/msds/1-1-2-2-3-3-hexachloropropane.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2998.pdf
https://ibilabs.com/hexachloropropene-sds/
https://www.chemicalbook.com/msds/1-1-2-2-3-3-hexachloropropane.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2998.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2998.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12164%20English%20SDS%20US.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2998.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12164%20English%20SDS%20US.pdf
https://ibilabs.com/hexachloropropene-sds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[1][9] Call a doctor or Poison Control Center immediately.[9]

Waste Disposal

Hexachloropropene and any contaminated materials must be disposed of as hazardous
waste in accordance with all applicable local, state, and federal regulations.[5][6]

Waste Disposal Protocol

» Containerization: Collect waste in sealed, compatible containers that are clearly labeled with
their contents.[11]

» Labeling: Do not label containers as "hazardous waste" initially, but list the contents clearly.
An official hazardous waste label will be applied by environmental health and safety
personnel.[11]

o Segregation: Keep different types of chemical waste separate. For example, flammable and
corrosive wastes should be accumulated separately.[11]

e Pickup: Contact your institution's environmental health and safety department for pickup and
disposal.[12]

Diagrams
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General Handling Workflow for Hexachloropropene

Preparation

Ensure personnel are trained on hazards and procedures

:

Inspect and don appropriate PPE (gloves, safety glasses, lab coat)

:

Verify engineering controls (fume hood, emergency equipment) are functional

Handling

Weigh or measure hexachloropropene in a ventilated enclosure

:

Transfer chemical carefully, avoiding splashes

:

Perform experiment within the fume hood

Post-Handling

Decontaminate work surfaces

:

Dispose of waste in labeled, sealed containers

:

Doff and dispose of contaminated PPE properly

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: General Handling Workflow for Hexachloropropene
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Emergency Spill Response for Hexachloropropene

Evacuate non-essential personnel

i

Don appropriate PPE (respirator, chemical suit, gloves)

'

Ensure area is well-ventilated

'

Contain the spill with absorbent dikes

'

Cover spill with inert absorbent material (sand, lime)

'

Collect absorbed material into a sealed, labeled waste container

i

Decontaminate the spill area

'

Dispose of waste through EHS

Click to download full resolution via product page

Caption: Emergency Spill Response for Hexachloropropene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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